Cas no 2172386-17-1 (6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo3.1.0hexane)

• Product Name: 6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo3.1.0hexane
• CAS No: 2172386-17-1
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 6050717
• PubChem ID: 165960391
• Update Time: 2025-07-15

6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo3.1.0hexane
• EN300-1290025
• 6-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-3-azabicyclo[3.1.0]hexane
• 2172386-17-1

• Inchi： 1S/C11H14ClNOS/c12-11-2-1-7(14-11)5-15-6-10-8-3-13-4-9(8)10/h1-2,8-10,13H,3-6H2
• InChI Key： ZYHBJQOXGUADNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC2C3CNCC32)O1

Computed Properties

• Exact Mass: 243.0484629g/mol
• Monoisotopic Mass: 243.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.5Ų

Additional information on 6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo3.1.0hexane

Comprehensive Overview of 6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo[3.1.0]hexane (CAS No. 2172386-17-1)

The compound 6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo[3.1.0]hexane (CAS No. 2172386-17-1) is a structurally unique bicyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its azabicyclo[3.1.0]hexane core, combined with a 5-chlorofuran-2-yl substituent, offers a versatile scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in modulating biological targets, given its methylsulfanyl linkage, which enhances molecular interactions. This compound exemplifies the growing trend of heterocyclic chemistry in modern drug design, addressing challenges like bioavailability and target specificity.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and structure-activity relationship (SAR) studies. The 6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo[3.1.0]hexane structure aligns with this trend, as its bicyclic framework allows for selective binding to enzymes or receptors. Computational studies suggest its potential in central nervous system (CNS) therapeutics, a hot topic in neuroscience research. Users frequently search for terms like "azabicyclo compounds in drug discovery" or "chlorofuran derivatives," reflecting widespread curiosity about its mechanisms.

The synthesis of CAS No. 2172386-17-1 involves multi-step organic reactions, including furan functionalization and cyclization strategies. Its chlorofuran moiety is particularly noteworthy, as halogenated heterocycles are pivotal in improving metabolic stability. This aligns with industry focus on lead optimization and pharmacokinetic profiling, frequently queried in AI-driven drug development platforms. Moreover, the compound’s methylsulfanyl group introduces sulfur-based pharmacophores, a key area in fragment-based drug design.

From an SEO perspective, this compound intersects with high-traffic keywords such as "bicyclic nitrogen compounds" and "furan-based bioactive molecules." Its relevance to green chemistry is another angle, as researchers explore sustainable synthesis routes. The 3-azabicyclo[3.1.0]hexane core also ties into searches for "rigid molecular scaffolds," a niche yet growing segment in medicinal chemistry forums. By addressing these queries, this overview enhances visibility while maintaining scientific rigor.

In conclusion, 6-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-3-azabicyclo[3.1.0]hexane represents a compelling case study in molecular innovation. Its structural features and potential applications resonate with both academic and industrial audiences, making it a subject of ongoing exploration in high-impact journals and patent literature. Future studies may further elucidate its role in addressing unmet medical needs, solidifying its place in the next-generation therapeutics landscape.